3-[1-(2,5-dimethoxybenzyl)-2-piperidinyl]pyridine

• IUPAC Name: 3-[1-[(2,5-dimethoxyphenyl)methyl]piperidin-2-yl]pyridine
• InChI: InChI=1S/C19H24N2O2/c1-22-17-8-9-19(23-2)16(12-17)14-21-11-4-3-7-18(21)15-6-5-10-20-13-15/h5-6,8-10,12-13,18H,3-4,7,11,14H2,1-2H3
• InChI Key: DZHDHZJKEMNSCA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CN2CCCCC2C3=CN=CC=C3
• Molecular Formula: C19H24N2O2
• Molecular Weight: 312.4 g/mol

Description

3-[1-(2,5-dimethoxybenzyl)-2-piperidinyl]pyridine, also known as ABT-594, is a synthetic compound that has been extensively studied for its potential as a painkiller. It was first synthesized in 1996 by Abbott Laboratories and has since been the subject of numerous scientific studies.

Mechanism of Action

3-[1-(2,5-dimethoxybenzyl)-2-piperidinyl]pyridine acts as an agonist at both nicotinic acetylcholine receptors (nAChRs) and α3β4 subtypes of nAChRs. This leads to the release of several neurotransmitters, including dopamine, serotonin, and norepinephrine. The release of these neurotransmitters is thought to be responsible for the analgesic effects of 3-[1-(2,5-dimethoxybenzyl)-2-piperidinyl]pyridine.
Biochemical and Physiological Effects:
3-[1-(2,5-dimethoxybenzyl)-2-piperidinyl]pyridine has been shown to produce a variety of biochemical and physiological effects. It has been shown to increase levels of dopamine, serotonin, and norepinephrine in the brain, which may be responsible for its analgesic effects. 3-[1-(2,5-dimethoxybenzyl)-2-piperidinyl]pyridine has also been shown to produce antinociceptive effects in animal models of pain, indicating its potential as a painkiller.

Advantages and Limitations for Lab Experiments

3-[1-(2,5-dimethoxybenzyl)-2-piperidinyl]pyridine has several advantages as a tool for studying pain. It has been shown to be effective in a variety of animal models of pain, indicating its potential as a painkiller. 3-[1-(2,5-dimethoxybenzyl)-2-piperidinyl]pyridine is also selective for nAChRs, which may make it a useful tool for studying the role of these receptors in pain. However, 3-[1-(2,5-dimethoxybenzyl)-2-piperidinyl]pyridine has several limitations as well. It has a short half-life, which may make it difficult to use in some experiments. Additionally, 3-[1-(2,5-dimethoxybenzyl)-2-piperidinyl]pyridine has been shown to produce some side effects, including nausea and vomiting.

Future Directions

There are several future directions for research on 3-[1-(2,5-dimethoxybenzyl)-2-piperidinyl]pyridine. One area of interest is the development of more selective nAChR agonists, which may have fewer side effects than 3-[1-(2,5-dimethoxybenzyl)-2-piperidinyl]pyridine. Another area of interest is the potential use of 3-[1-(2,5-dimethoxybenzyl)-2-piperidinyl]pyridine in combination with other painkillers, which may enhance its analgesic effects. Additionally, further research is needed to better understand the mechanisms underlying the analgesic effects of 3-[1-(2,5-dimethoxybenzyl)-2-piperidinyl]pyridine, which may lead to the development of more effective painkillers.

Synthesis Methods

The synthesis of 3-[1-(2,5-dimethoxybenzyl)-2-piperidinyl]pyridine involves several steps, including the reaction of 2,5-dimethoxybenzaldehyde with piperidine to form the corresponding imine. The imine is then reduced to the amine using sodium borohydride, followed by reaction with 3-chloropyridine to form 3-[1-(2,5-dimethoxybenzyl)-2-piperidinyl]pyridine. The final product is purified using chromatography techniques.

Scientific Research Applications

3-[1-(2,5-dimethoxybenzyl)-2-piperidinyl]pyridine has been extensively studied for its potential as a painkiller. It has been shown to be effective in a variety of animal models of pain, including neuropathic pain, inflammatory pain, and acute pain. 3-[1-(2,5-dimethoxybenzyl)-2-piperidinyl]pyridine has also been tested in human clinical trials, with promising results. It has been shown to be effective in treating chronic pain conditions such as osteoarthritis and neuropathic pain.